Cas no 1214382-37-2 (2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine)

• Product Name: 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine
• CAS No: 1214382-37-2
• MF: C₁₀H₆ClIN₂
• MW: 316.52551317215
• CID: 4909550
• Update Time: 2025-10-29

2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodo-3-(pyridin-4-yl)pyridine
• 2-Chloro-5-iodo-3,4'-bipyridine
• 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C10H6ClIN2/c11-10-9(5-8(12)6-14-10)7-1-3-13-4-2-7/h1-6H
• InChI Key： CTLAWMOUECSPFT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CN=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine

Comprehensive Guide to 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine (CAS No. 1214382-37-2): Properties, Applications, and Market Insights

2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine (CAS No. 1214382-37-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative features a unique molecular structure combining chlorine, iodine, and pyridine moieties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for information about its synthetic routes, physicochemical properties, and potential biological activities, reflecting its growing importance in modern chemistry.

The compound's molecular formula (C₁₀H₆ClIN₂) and structural features contribute to its diverse reactivity profile. With a molecular weight of 316.52 g/mol, 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine demonstrates interesting electronic properties due to the electron-withdrawing effects of both chlorine and iodine substituents. These characteristics make it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists working on drug discovery and material science projects.

Recent literature highlights the compound's role as a building block for pharmaceutical intermediates, especially in the development of kinase inhibitors and other bioactive molecules. The presence of both halogen atoms offers multiple sites for further functionalization through modern palladium-catalyzed reactions, addressing a common query among medicinal chemists about versatile synthons. Its pyridine-pyridine core structure is particularly valuable for creating molecules with enhanced binding affinity in biological systems.

From a commercial perspective, the demand for 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine has been steadily increasing, as evidenced by rising procurement inquiries from research institutions and pharmaceutical companies. Market analysts note particular interest from developers of targeted therapies, reflecting broader industry trends toward precision medicine. The compound's availability from specialty chemical suppliers and its stability under standard storage conditions make it a practical choice for laboratory use.

Quality control aspects of 1214382-37-2 frequently appear in technical discussions, with HPLC purity typically exceeding 97% for research-grade material. Analytical chemists often search for optimal chromatographic methods to characterize this compound, with reverse-phase HPLC using C18 columns being the most commonly reported technique. The compound's distinct UV absorption profile facilitates its detection and quantification in complex mixtures.

Environmental and safety considerations for handling 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended, addressing common safety queries from laboratory personnel. The compound's stability data and recommended storage conditions (typically 2-8°C under inert atmosphere) are important details frequently sought by purchasing managers.

The synthetic versatility of 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine makes it particularly valuable in contemporary drug discovery projects focusing on heterocyclic scaffolds. Recent patent literature reveals its use in developing compounds with potential applications in neurological disorders and inflammatory conditions, aligning with current pharmaceutical industry priorities. This connection to CNS drug development represents a significant area of interest for researchers exploring novel therapeutic approaches.

Academic interest in CAS No. 1214382-37-2 continues to grow, with the compound appearing in recent publications exploring structure-activity relationships of nitrogen-containing heterocycles. Its balanced lipophilicity and molecular geometry make it an attractive subject for computational chemistry studies, particularly in molecular docking simulations - a hot topic in current drug design research. The iodine atom's presence additionally allows for potential radiolabeling applications, though this remains an underexplored aspect of the compound's utility.

For synthetic chemists working with 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine, understanding its reactivity patterns is crucial. The chlorine substituent typically shows higher reactivity toward nucleophilic aromatic substitution compared to the iodine, while the pyridine nitrogen can coordinate to various metal catalysts. These properties answer frequent technical questions about regioselective functionalization strategies, making the compound a valuable case study in advanced organic chemistry courses.

The future outlook for 1214382-37-2 appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Materials science researchers are investigating its incorporation into organic electronic materials, leveraging its conjugated system and halogen substituents. This dual applicability in both life sciences and materials science positions 2-Chloro-5-iodo-3-(pyridin-4-yl)pyridine as a compound with sustained relevance in chemical research and development.